molecular formula C12H11ClN2 B8564100 4-Chloro-6-(2-ethylphenyl)-pyrimidine

4-Chloro-6-(2-ethylphenyl)-pyrimidine

Cat. No.: B8564100
M. Wt: 218.68 g/mol
InChI Key: WMDBCQCRDHSSRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyrimidines with chloro and aryl substituents at positions 4 and 6 are critical intermediates in medicinal chemistry, often serving as precursors for biologically active molecules.

Properties

Molecular Formula

C12H11ClN2

Molecular Weight

218.68 g/mol

IUPAC Name

4-chloro-6-(2-ethylphenyl)pyrimidine

InChI

InChI=1S/C12H11ClN2/c1-2-9-5-3-4-6-10(9)11-7-12(13)15-8-14-11/h3-8H,2H2,1H3

InChI Key

WMDBCQCRDHSSRL-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=CC=C1C2=CC(=NC=N2)Cl

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Chlorine at C4 is a common electrophilic site for nucleophilic substitution (e.g., phenolate or amine groups) .
  • Aryl/heteroaryl groups at C6 (e.g., 3-methoxyphenyl, trifluoromethyl) enhance steric bulk and electronic effects, influencing reaction rates and biological target interactions .
  • Piperazinyl substituents at C6 (as in ) are often used to improve blood-brain barrier penetration in neuroactive compounds.

Key Observations :

  • Wy-14,643 demonstrates that chloro-pyrimidine derivatives can act as peroxisome proliferators, though its hepatocarcinogenicity is linked to sustained DNA replication rather than peroxisome proliferation alone .
  • Thieno-pyrimidines (e.g., ) show promise in oncology due to their kinase-inhibitory properties.
  • Pyrazolo-pyrimidines (e.g., ) are versatile scaffolds for antiviral and anti-inflammatory agents.

Physical and Chemical Properties

Compound Name Molecular Formula Molecular Weight Boiling Point/°C Density (g/cm³) Reference
4-Chloro-6-(methoxymethyl)-2-(3-pyridyl)pyrimidine C11H10ClN3O 235.67 276 1.270
4-Chloro-2-(3-chlorophenyl)-6-phenylpyrimidine C16H10Cl2N2 301.17 Not reported Not reported

Key Observations :

  • Methoxymethyl groups (e.g., ) reduce crystallinity, enhancing solubility in organic solvents.

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